2-(cyclohexylsulfanyl)-N-(3,5-dichlorophenyl)acetamide

• IUPAC Name: 2-cyclohexylsulfanyl-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C14H17Cl2NOS/c15-10-6-11(16)8-12(7-10)17-14(18)9-19-13-4-2-1-3-5-13/h6-8,13H,1-5,9H2,(H,17,18)
• InChI Key: SJEWTVOKDQUACJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SCC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C14H17Cl2NOS
• Molecular Weight: 318.3 g/mol

Description

2-(Cyclohexylsulfanyl)-N-(3,5-dichlorophenyl)acetamide, also known as 2-CSA, is an organosulfur compound with a wide range of applications in scientific research. It is a useful and versatile compound that has been studied for its potential uses in a variety of fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Synthesis and Molecular Structure :

  • Studies have focused on the synthesis and analysis of molecular structures similar to 2-(cyclohexylsulfanyl)-N-(3,5-dichlorophenyl)acetamide. For instance, investigations into the conformations and structures of related compounds, such as 2-chloro-N-[2-(methylsulfanyl)phenyl]- and 2-(diphenylthiophosphoryl)-N-[2-(methylsulfanyl)phenyl]acetamides, have been conducted using methods like the dipole moment method and quantum chemical calculations (Ishmaeva et al., 2015).
  • Research has also involved the synthesis and characterization of various derivatives, such as ethyl nipecotate and its pharmacological evaluations, indicating the compound's utility in exploring new chemical structures and reactions (Nafeesa et al., 2017).

• Computational Chemistry and Conformational Analysis :

  • Computational methods, such as density functional theory (DFT), have been applied to study related compounds. For example, quantum chemical calculations have been conducted to understand the conformation, vibrational spectroscopic, electronic, and thermodynamic properties of dichloro-N-(2,3-dichlorophenyl) acetamides, offering insights into their molecular behavior and potential applications (Choudhary et al., 2014).

• Crystallographic Analysis :

  • Crystallographic studies have been carried out on similar molecules, providing essential data on molecular geometry and intermolecular interactions. For instance, the crystal structure of N-[4-amino-5-cyano-6-(methylsulfanyl)pyridin-2-yl]-2-(cyclohexylsulfanyl)acetamide was analyzed to understand its structural aspects and properties (Mague et al., 2014).

• Molecular Interaction and Pharmacological Potential :

  • The molecular interactions and pharmacological potentials of similar compounds have been a research focus. Research on the synthesis and evaluation of N-[2-(1-pyrrolidinyl)ethyl]acetamides as opioid kappa agonists demonstrates the relevance of such structures in drug discovery and medicinal chemistry (Costello et al., 1991).

• Applications in Novel Heterocycles Synthesis :

  • The chemistry of compounds like 2-aminothiophenol, which share structural similarities with 2-(cyclohexylsulfanyl)-N-(3,5-dichlorophenyl)acetamide, has been explored for the synthesis of novel heterocycles, indicating the compound's potential in developing new chemical entities (El-Shaieb, 2007).